Cas no 7311-93-5 (3-(Piperidine-1-sulfonyl)benzoic acid)
7311-93-5 structure
Product Name:3-(Piperidine-1-sulfonyl)benzoic acid
CAS No:7311-93-5
MF:C12H15NO4S
MW:269.31680226326
MDL:MFCD00760901
CID:566791
PubChem ID:767889
Update Time:2025-04-19
3-(Piperidine-1-sulfonyl)benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(Piperidin-1-ylsulfonyl)benzoic acid
- 3-(PIPERIDIN-1-YLSULPHONYL)BENZOIC ACID
- 3-(Piperidinosulfonyl)benzenecarboxylic acid
- 3-piperidin-1-ylsulfonylbenzoic acid
- Benzoic acid,3-(1-piperidinylsulfonyl)-
- 3-(Piperidine-1-sulfonyl)benzoic acid
- 3-(Piperidine-1-sulfonyl)-benzoic acid
- Oprea1_803406
- 3-(piperidylsulfonyl)benzoic acid
- QRFCJPBEPZZXEE-UHFFFAOYSA-N
- HMS1580G10
- 3-(piperidinosulfonyl)benzoic acid
- 3-(1-piperidylsulfonyl)benzoic acid
- piperidinosulfonylbenzenecarboxylicacid
- MFCD00760901
- 3-(PIPERIDINE-1-SULFONYL)-BENZOICACID
- FT-0681141
- KA-0725
- 3-(1-piperidinylsulfonyl)benzoic acid
- 3-(Piperidin-1-ylsulfonyl)benzoicacid
- SCHEMBL1001537
- AB00080329-01
- DTXSID90354281
- SR-01000399033-1
- AG-205/06468016
- F2169-0637
- Z53033932
- AKOS000114632
- SB43147
- SR-01000399033
- SY081477
- EN300-00277
- D71196
- A866141
- EU-0001412
- CS-0155255
- 7311-93-5
- BB 0237871
- ALBB-029701
- Benzoic acid, 3-(1-piperidinylsulfonyl)-
-
- MDL: MFCD00760901
- Inchi: 1S/C12H15NO4S/c14-12(15)10-5-4-6-11(9-10)18(16,17)13-7-2-1-3-8-13/h4-6,9H,1-3,7-8H2,(H,14,15)
- InChI Key: QRFCJPBEPZZXEE-UHFFFAOYSA-N
- SMILES: S(C1C=CC=C(C(=O)O)C=1)(N1CCCCC1)(=O)=O
Computed Properties
- Exact Mass: 269.07200
- Monoisotopic Mass: 269.07217913g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 395
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 83.1
- XLogP3: 1.4
Experimental Properties
- Density: 1.364
- Melting Point: 179-181
- Boiling Point: 477.6°C at 760 mmHg
- Flash Point: 242.7°C
- PSA: 83.06000
- LogP: 2.57810
3-(Piperidine-1-sulfonyl)benzoic acid Security Information
- Signal Word:Warning
- Hazard Statement: H302-H315-H319-H335
- Warning Statement: P261-P305+P351+P338
-
Hazardous Material Identification:
- HazardClass:IRRITANT
- Storage Condition:Sealed in dry,Room Temperature
3-(Piperidine-1-sulfonyl)benzoic acid Customs Data
- HS CODE:2935009090
- Customs Data:
China Customs Code:
2935009090Overview:
2935009090 Other sulphonates(Acyl)amine. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:35.0%
Declaration elements:
Product Name, component content, use to
Summary:
2935009090 other sulphonamides VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:35.0%
3-(Piperidine-1-sulfonyl)benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-XK523-100mg |
3-(Piperidine-1-sulfonyl)benzoic acid |
7311-93-5 | 97% | 100mg |
67CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-XK523-250mg |
3-(Piperidine-1-sulfonyl)benzoic acid |
7311-93-5 | 97% | 250mg |
136CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-XK523-5g |
3-(Piperidine-1-sulfonyl)benzoic acid |
7311-93-5 | 97% | 5g |
1183.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-XK523-1g |
3-(Piperidine-1-sulfonyl)benzoic acid |
7311-93-5 | 97% | 1g |
328.0CNY | 2021-07-14 | |
| Chemenu | CM181115-5g |
3-(Piperidinosulfonyl)benzenecarboxylic acid |
7311-93-5 | 97% | 5g |
$159 | 2023-01-09 | |
| Chemenu | CM181115-25g |
3-(Piperidinosulfonyl)benzenecarboxylic acid |
7311-93-5 | 97% | 25g |
$493 | 2023-01-09 | |
| Apollo Scientific | OR14077-1g |
3-(Piperidin-1-ylsulphonyl)benzoic acid |
7311-93-5 | 97% | 1g |
£55.00 | 2024-07-28 | |
| Chemenu | CM181115-5g |
3-(Piperidinosulfonyl)benzenecarboxylic acid |
7311-93-5 | 97% | 5g |
$184 | 2021-08-05 | |
| Chemenu | CM181115-10g |
3-(Piperidinosulfonyl)benzenecarboxylic acid |
7311-93-5 | 97% | 10g |
$304 | 2021-08-05 | |
| Chemenu | CM181115-25g |
3-(Piperidinosulfonyl)benzenecarboxylic acid |
7311-93-5 | 97% | 25g |
$604 | 2021-08-05 |
3-(Piperidine-1-sulfonyl)benzoic acid Related Literature
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
7311-93-5 (3-(Piperidine-1-sulfonyl)benzoic acid) Related Products
- 7326-79-6(3-(Pyrrolidin-1-ylsulfonyl)benzoic acid)
- 17420-68-7(4-(azepane-1-sulfonyl)benzoic acid)
- 19580-33-7(4-(pyrrolidine-1-sulfonyl)benzoic acid)
- 300383-07-7(4-Methyl-3-(piperidine-1-sulfonyl)benzoic Acid)
- 329908-47-6(2-Methyl-5-(piperidine-1-sulfonyl)benzoic Acid)
- 326182-57-4(3-(azepane-1-sulfonyl)benzoic acid)
- 10252-83-2(4-(piperidine-1-sulfonyl)benzoic acid)
- 70111-45-4(4-(2-Methylpiperidin-1-yl)sulfonylbenzoic Acid)
- 88575-04-6(Benzoic acid, 4-[(dipropylamino)sulfonyl]-, europium(3+) salt, hydrate (3:1:3))
- 79787-04-5(Benzoic acid,4-[(dipentylamino)sulfonyl]-)
Recommended suppliers
Zhejiang Brunova Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Nanjing Jubai Biopharm
Gold Member
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
CN Supplier
Bulk